Cas no 136818-66-1 (Methyl 6-nitro-1H-indole-2-carboxylate)

• Product Name: Methyl 6-nitro-1H-indole-2-carboxylate
• CAS No: 136818-66-1
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• MDL: MFCD07357550
• CID: 823130
• PubChem ID: 11816863
• Update Time: 2025-04-19

Methyl 6-nitro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-nitro-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylic acid,6-nitro-,methyl ester
• 6-Nitro-1H-indole-2-carboxylic acid methyl ester
• methyl 6-nitro-1H-indol-2-carboxylate
• methyl 6-nitroindole-2-carboxylate
• W-205814
• AKOS005144378
• XYESWWUBKWDGNI-UHFFFAOYSA-N
• DTXSID90473542
• STK019223
• SY007837
• 136818-66-1
• MFCD07357550
• BBL022368
• CS-0188105
• BCP21522
• E75866
• SCHEMBL3029155

• MDL： MFCD07357550
• Inchi： 1S/C10H8N2O4/c1-16-10(13)9-4-6-2-3-7(12(14)15)5-8(6)11-9/h2-5,11H,1H3
• InChI Key： XYESWWUBKWDGNI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC2C=CC(=CC=2N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 220.04800
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• Density: 1.452
• PSA: 87.91000
• LogP: 2.38590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives